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Compound of Interest

Compound Name: Dehydroindigo

Cat. No.: B13100302

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for dehydroindigo powder is readily
available. Dehydroindigo is the oxidized form of indigo. The following safety and handling
guidelines are based on the available data for indigo powder, a closely related compound. It is
imperative that a comprehensive, substance-specific risk assessment be conducted by
qualified personnel before handling dehydroindigo powder. The information provided herein
should be used as a supplementary resource to a formal risk assessment.

Hazard Identification and Classification

While specific hazard classifications for dehydroindigo are not established, based on data for
indigo powder, the following potential hazards should be considered.

o Health Hazards: May cause damage to organs through prolonged or repeated exposure[1]
[2]. May cause an allergic skin reaction[3]. Inhalation of dust may cause respiratory tract
irritation[4]. Direct contact may cause skin and eye irritation[4].

e Physical Hazards: As with many organic powders, fine dust may form explosive mixtures in
the air[2].

e Environmental Hazards: While specific data for dehydroindigo is unavailable, some related
compounds are very toxic to aquatic life with long-lasting effects[5].
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Toxicological and Physical Properties

The following table summarizes available quantitative data for indigo, which may serve as a
reference point for assessing the potential risks of dehydroindigo.

Property Value Source Compound

Acute Oral Toxicity (LD50) 2000 mg/kg (Rat) Indigo Carmine[6]

No component is identified as

a probable, possible, or

Carcinogenicity confirmed human carcinogen Indigo[1]
by IARC, ACGIH, NTP, or
OSHA.

Physical Form Solid Powder Indigo

H317: May cause an allergic
skin reaction. H373: May

Hazard Statements cause damage to organs Indigo/Indigo Carmine[1][2][3]
through prolonged or repeated

exposure.

Signal Word Warning Indigo/Indigo Carmine[1][3][6]

Experimental Protocols: Safe Handling and Storage

The following protocols are derived from safety data sheets for indigo powder and represent
best practices for handling fine chemical powders in a laboratory setting.

3.1 Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following provides a
general guideline:

» Eye Protection: Chemical safety goggles or glasses with side-shields conforming to EN166
(EU) or OSHA 29 CFR 1910.133 (US) standards should be worn[1].
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Gloves must
be inspected before use and disposed of properly after handling[1][4].

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact[4][7].

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, a NIOSH/MSHA-approved respirator for dusts and aerosols should
be used[4].

3.2 Engineering Controls

e Work should be conducted in a well-ventilated area.

e Use of a chemical fume hood or providing appropriate exhaust ventilation at places where
dust is formed is highly recommended to minimize exposure[1][2][4].

3.3 Handling and Storage

e Handling:

[e]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes[4].

[e]

Do not eat, drink, or smoke in areas where the powder is handled[6].

o

Wash hands thoroughly after handling[2][6].

[¢]

Keep containers tightly sealed when not in use.
e Storage:
o Store in a cool, dry, and well-ventilated area[1][2][4].
o Keep containers tightly closed to prevent contamination and moisture absorption.

o Store away from incompatible materials such as strong oxidizing agents[2][5].

Emergency Procedures
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4.1 First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention[1][4][6].

» Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and plenty of
water for 15-20 minutes. If skin irritation or a rash occurs, seek medical advice[3][4][6].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If irritation persists, get medical attention[4][6].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison center or doctor if you feel unwell[3][6].

4.2 Spill and Leak Procedures

e Personal Precautions:

[¢]

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment as described in section 3.1.

[e]

Evacuate personnel to a safe area.

o

Avoid breathing dust.
e Containment and Cleanup:

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains[1][2]

[4].

o Sweep up the spilled material, avoiding dust formation, and place it in a suitable, closed
container for disposal[1][4].

o Clean the spill area with soap and water.

4.3 Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/pric_2022_sds.pdf
https://moore-college-files.s3.amazonaws.com/files/resources/pre-reduced-indigo.pdf
https://www.fishersci.com/store/msds?partNumber=S25364&productDescription=INDIGO+CARMINE+5G&vendorId=VN00115888&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/SIAL/131164?userType=undefined
https://moore-college-files.s3.amazonaws.com/files/resources/pre-reduced-indigo.pdf
https://www.fishersci.com/store/msds?partNumber=S25364&productDescription=INDIGO+CARMINE+5G&vendorId=VN00115888&countryCode=US&language=en
https://moore-college-files.s3.amazonaws.com/files/resources/pre-reduced-indigo.pdf
https://www.fishersci.com/store/msds?partNumber=S25364&productDescription=INDIGO+CARMINE+5G&vendorId=VN00115888&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/SIAL/131164?userType=undefined
https://www.fishersci.com/store/msds?partNumber=S25364&productDescription=INDIGO+CARMINE+5G&vendorId=VN00115888&countryCode=US&language=en
https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/pric_2022_sds.pdf
https://www.carlroth.com/medias/SDB-3903-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY3MTl8YXBwbGljYXRpb24vcGRmfGFHWmpMMmc1WWk4NU1UZ3lNalk0T1RRNE5URXdMMU5FUWw4ek9UQXpYMGRDWDBWT0xuQmtaZ3w2ZWM3NzU4YTUwNjVlODZmYTExZmEyMzFjMmU1ZmNiMTIzZjNiZDFkZDE2ZjM3ZWI4NDExOGZiMzVhNzlmYjRj
https://moore-college-files.s3.amazonaws.com/files/resources/pre-reduced-indigo.pdf
https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/pric_2022_sds.pdf
https://moore-college-files.s3.amazonaws.com/files/resources/pre-reduced-indigo.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13100302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide[4].

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and
nitrogen oxides[2][4]. Fine dust dispersed in the air in sufficient concentrations and in the
presence of an ignition source is a potential dust explosion hazard[2].

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing[2][4].

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key safety
workflows and logical relationships for handling dehydroindigo powder.
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Caption: Workflow for responding to a dehydroindigo powder spill.
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Caption: Logical relationship for hazard identification and risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dehydroindigo Powder: A Technical Guide to Safety and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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